Cas no 1184512-54-6 ([(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine)

• Product Name: [(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine
• CAS No: 1184512-54-6
• MF: C₁₂H₁₂FN₃
• MW: 217.242185592651
• CID: 5054655
• Update Time: 2026-02-28

[(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine
• NE59882
• 1-(4-fluorophenyl)-N-methyl-1-pyrazin-2-ylmethanamine
• [(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine

• Inchi： 1S/C12H12FN3/c1-14-12(11-8-15-6-7-16-11)9-2-4-10(13)5-3-9/h2-8,12,14H,1H3
• InChI Key： ANGMPBYFQOMNSG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=NC=CN=1)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1
• Topological Polar Surface Area: 37.8

[(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on [(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine

Introduction to [(4-Fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1184512-54-6 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, specifically the presence of a (4-fluorophenyl)(pyrazin-2-yl)methyl moiety, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in contemporary scientific research.

The compound [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine is characterized by its unique structural features, which include a fluorine-substituted benzene ring and a pyrazine ring connected to a methylamine group. The fluorine atom in the phenyl ring introduces a level of electronic and steric tunability that can be exploited in drug design. This feature allows for fine-tuning of the compound's interactions with biological targets, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced bioavailability and metabolic stability. The presence of the 4-fluorophenyl group in this compound contributes to its potential as a pharmacophore, facilitating better binding affinity and selectivity towards biological receptors. This has been particularly noted in the development of kinase inhibitors and other small-molecule drugs where fluorine substitution plays a crucial role.

The pyrazine ring is another key structural element that contributes to the compound's versatility. Pyrazines are known for their ability to engage in hydrogen bonding and hydrophobic interactions, making them ideal for designing molecules that can interact with specific biological targets. The combination of the pyrazin-2-yl moiety with the methylamine group creates a molecule that can potentially modulate enzyme activity and receptor binding, opening up avenues for therapeutic intervention.

Recent studies have highlighted the importance of multifunctional scaffolds in drug discovery. The compound [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. This approach not only enhances the compound's binding potential but also allows for structural diversity, which is crucial for overcoming resistance mechanisms and improving therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluations.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising properties as inhibitors of various enzymes involved in cancer metabolism. The ability to modulate these enzymes could lead to novel therapeutic strategies for treating metabolic disorders associated with cancer. Additionally, the compound's potential as an antagonist or agonist for specific receptors is being explored in preclinical studies.

The role of computational chemistry has been instrumental in understanding the molecular interactions of this compound. Molecular docking simulations have been used to predict how [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine interacts with target proteins. These simulations provide valuable insights into binding affinities and potential side effects, guiding further optimization efforts.

The development of new drug candidates is often hindered by issues related to solubility and bioavailability. However, the structural features of this compound offer opportunities to address these challenges. For instance, modifications to the methylamine group can enhance solubility while maintaining biological activity. Such modifications are crucial for translating laboratory findings into clinical applications.

The regulatory landscape for new drug development also plays a significant role in shaping research priorities. Given the growing interest in fluorinated compounds, regulatory agencies have provided guidelines that facilitate their development and approval. This supportive environment encourages researchers to explore innovative applications of compounds like [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine.

In conclusion, Compound CAS number 1184512-54-6, specifically identified as [(4-fluorophenyl)(pyrazin-2-yl)methyl](methyl)amine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications in oncology and other areas of medicine. As research continues to uncover new insights into its properties and interactions, this compound is poised to play a crucial role in future drug discovery efforts.